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Compound of Interest

Compound Name: Infliximab

Cat. No.: B1170848

For researchers, scientists, and drug development professionals, understanding the preclinical
efficacy of therapeutic agents is paramount. This guide provides an objective comparison of
infliximab's performance in various animal models of autoimmune diseases, supported by
experimental data and detailed methodologies.

Infliximab, a chimeric monoclonal antibody targeting tumor necrosis factor-alpha (TNF-a), has
demonstrated significant therapeutic effects in a range of autoimmune conditions. Its efficacy
has been extensively evaluated in animal models that mimic human diseases such as
rheumatoid arthritis, inflammatory bowel disease, psoriasis, and multiple sclerosis. This guide
synthesizes the available data to offer a comparative overview of infliximab's effectiveness
across these models.

Mechanism of Action: Targeting TNF-a Signaling

Infliximab exerts its therapeutic effect by neutralizing the biological activity of TNF-a, a key
pro-inflammatory cytokine. By binding to both soluble and transmembrane forms of TNF-q,
infliximab prevents its interaction with its receptors (TNFR1 and TNFR2), thereby inhibiting
downstream inflammatory signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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